5-Methoxy-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid

• Molecular Formula: C8H7N3O3
• Molecular Weight: 193.16 g/mol
• IUPAC Name: 5-methoxy-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid
• InChI: InChI=1S/C8H7N3O3/c1-14-6-4-2-3-5-9-10-7(8(12)13)11(5)6/h2-4H,1H3,(H,12,13)
• InChI Key: ASCBLNPWRXDVGK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=NN=C(N21)C(=O)O

Description

5-Methoxy-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid is a heterocyclic compound featuring a fused triazole and pyridine ring system. The methoxy group at position 5 and the carboxylic acid at position 3 contribute to its unique electronic and steric properties, making it a candidate for pharmaceutical and materials science applications. This scaffold is synthesized via condensation of ethyl 2-oxoacetate with 5-substituted 2-hydrazinylpyridines, followed by oxidative cyclization using reagents like PhI(OAc)₂ or sodium hypochlorite (NaOCl) under green chemistry conditions . Its structural framework is associated with biological activities such as antibacterial, antiproliferative, and chemosensory functions, as observed in related triazolopyridine derivatives .

Comparison with Similar Compounds

Pyrazolo[1,5-a]pyridine-3-carboxylic Acid Derivatives

• 5-Methoxypyrazolo[1,5-a]pyridine-3-carboxylic acid (CAS: 99446-32-9) shares a methoxy group and carboxylic acid substituent but differs in the heterocyclic core (pyrazolo instead of triazolo).
• Pyrazolo[1,5-a]pyridine-2-carboxylic acid (CAS: 63237-88-7) further demonstrates how positional isomerism (carboxylic acid at position 2 vs. 3) impacts molecular polarity and intermolecular interactions .

Isoxazolo[5,4-b]pyridine Derivatives

• 6-(4-Methoxyphenyl)-3-methylisoxazolo[5,4-b]pyridine-4-carboxylic acid (CAS: 938001-71-9) incorporates an isoxazole ring fused to pyridine. The isoxazole’s oxygen atom introduces distinct hydrogen-bonding capabilities compared to triazolo systems, which may influence pharmacokinetic properties .

Substituent Variations in Triazolopyridine Scaffolds

Compound Name	Substituent(s)	Key Feature	Reference
5-Methoxy-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid	5-OCH₃, 3-COOH	Electron-donating methoxy enhances resonance stabilization; COOH enables H-bonding
5-Methyl-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid	5-CH₃, 3-COOH	Hydrophobic methyl group improves membrane permeability but reduces polarity
6-Fluoro-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid	6-F, 3-COOH	Electron-withdrawing fluorine increases acidity and metabolic stability
3-(3-Chloro-4-fluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine	Aryl substituent at position 3	Bulky aryl groups enhance steric hindrance, potentially improving target selectivity

Functional Group Modifications

Phosphonate Derivatives

• ([1,2,4]Triazolo[4,3-a]pyridin-3-ylmethyl)phosphonates replace the carboxylic acid with a phosphonate group. This substitution increases molecular weight and alters charge distribution, which may enhance metal-binding properties for catalytic or sensor applications .

Amide and Ester Derivatives

• Ethyl 4-methoxypyrazolo[1,5-a]pyridine-3-carboxylate (CAS: 909717-95-9) demonstrates how esterification of the carboxylic acid group improves lipophilicity, facilitating cellular uptake .

Physicochemical and Hazard Profiles

• 5-Methoxy-triazolopyridine-3-carboxylic acid (MW: 163.13 g/mol) has a higher polarity due to the methoxy and carboxylic acid groups, influencing solubility in polar solvents. Hazard statements include H302 (harmful if swallowed), H312 (harmful in contact with skin), and H332 (harmful if inhaled) .
• Methyl and halogen-substituted analogues exhibit lower polarity and modified toxicity profiles, though specific hazard data for these variants is less documented.

Preparation Methods

Table 1: Optimization of Carbonylation Conditions

Parameter	Conditions	Yield (%)
Catalyst	Pd(PPh₃)₂Cl₂	89
Solvent	Methanol	91
CO Pressure (atm)	1	90
Temperature (°C)	80	88

One-Pot Microwave-Assisted Synthesis

Recent advances in microwave chemistry enable streamlined synthesis of triazolo pyridines. Adapting the method from PMC10892893, a mixture of 3-methoxy-2-aminopyridine-5-carbonitrile (7 ) and 4-methoxybenzohydrazide (8 ) undergoes microwave irradiation (140°C, 160 W) in toluene to form 5-methoxy-[1,triazolo[4,3-a]pyridine-3-carbonitrile (9 ) in 78% yield. Hydrolysis of the nitrile group using concentrated hydrochloric acid at reflux completes the synthesis of 6 (Scheme 2). This approach eliminates metal catalysts and reduces reaction times from 24 hours to 40 minutes.

Oxidative Cross-Dehydrogenative Coupling (CDC)

The CDC strategy, reported in ACS Omega, employs N-amino-2-iminopyridines and β-diketones under aerobic conditions. For example, reacting 5-methoxy-N-amino-2-iminopyridine (10 ) with ethyl acetoacetate (11 ) in ethanol with acetic acid (6 equiv) under oxygen generates ethyl 5-methoxy-triazolo[4,3-a]pyridine-3-carboxylate (12 ) via intermediate enol addition and oxidative cyclization. Acidic hydrolysis then yields 6 (Scheme 3). This method achieves 74–82% yields but requires careful control of acetic acid stoichiometry to avoid byproducts.

Regioselectivity and Functional Group Compatibility

The methoxy group at position 5 necessitates ortho-directing effects during cyclization. Studies indicate that electron-donating groups (e.g., methoxy) enhance nucleophilic attack at position 3, favoring carboxylation. Halogenation at position 6 (e.g., bromine) further stabilizes intermediates for cross-coupling reactions .